Cas no 651769-75-4 (Phenol, 3-methyl-5-[(1S)-1,2,2-trimethylcyclopentyl]-)

Phenol, 3-methyl-5-[(1S)-1,2,2-trimethylcyclopentyl]- structure
651769-75-4 structure
Product Name:Phenol, 3-methyl-5-[(1S)-1,2,2-trimethylcyclopentyl]-
CAS No:651769-75-4
MF:C15H22O
MW:218.334584712982
CID:403277
PubChem ID:637385
Update Time:2025-04-19

Phenol, 3-methyl-5-[(1S)-1,2,2-trimethylcyclopentyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-methyl-5-[(1S)-1,2,2-trimethylcyclopentyl]-
    • 3-methyl-5-[(1S)-1,2,2-trimethylcyclopentyl]phenol
    • DTXSID20348431
    • (-)-5-Methyl-3-(1',2',2'-trimethylcyclopentyl)phenol
    • 3-Methyl-5-(1,2,2-trimethyl-cyclopentyl)-phenol
    • InChI=1/C15H22O/c1-11-8-12(10-13(16)9-11)15(4)7-5-6-14(15,2)3/h8-10,16H,5-7H2,1-4H3/t15-/m1/s
    • 651769-75-4
    • (-)-gamma-Herbertenol
    • Inchi: 1S/C15H22O/c1-11-8-12(10-13(16)9-11)15(4)7-5-6-14(15,2)3/h8-10,16H,5-7H2,1-4H3/t15-/m1/s1
    • InChI Key: QJDMTYBHCOWYOF-OAHLLOKOSA-N
    • SMILES: OC1C=C(C)C=C(C=1)[C@@]1(C)CCCC1(C)C

Computed Properties

  • Exact Mass: 218.16716
  • Monoisotopic Mass: 218.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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